

SRPIN803: A Dual Inhibitor of SRPK1 and CK2 with Anti-Angiogenic Properties

Author: BenchChem Technical Support Team. Date: December 2025



An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

SRPIN803 is a potent small molecule that functions as a dual inhibitor of Serine/Arginine Protein Kinase 1 (SRPK1) and Casein Kinase 2 (CK2).[1][2][3] This dual inhibitory action underlies its significant anti-angiogenic properties, making it a molecule of interest for research in oncology and ophthalmology, particularly in the context of age-related macular degeneration. [1][2] SRPIN803 exerts its biological effects by modulating the phosphorylation of key proteins involved in cellular processes such as mRNA splicing and signal transduction, ultimately leading to a reduction in the production of Vascular Endothelial Growth Factor (VEGF), a critical promoter of angiogenesis.[4] This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental data related to SRPIN803.

Core Mechanism of Action: Dual Inhibition of SRPK1 and CK2

SRPIN803's primary mechanism of action is the simultaneous inhibition of two crucial protein kinases: SRPK1 and CK2.[1][3]

 Serine/Arginine Protein Kinase 1 (SRPK1): SRPK1 is a key regulator of mRNA splicing through the phosphorylation of SR (serine/arginine-rich) proteins. These phosphorylated SR proteins are essential for the assembly of the spliceosome and the subsequent processing of








pre-mRNA. By inhibiting SRPK1, **SRPIN803** disrupts the normal splicing of various transcripts, including those encoding for pro-angiogenic factors.[4]

Casein Kinase 2 (CK2): CK2 is a highly pleiotropic serine/threonine kinase involved in a
myriad of cellular processes, including signal transduction, transcriptional control, and
apoptosis.[4] Its dysregulation has been implicated in numerous diseases, including cancer.
Inhibition of CK2 by SRPIN803 can interfere with multiple signaling pathways that support
cell survival and proliferation.


The dual inhibition of both SRPK1 and CK2 by **SRPIN803** leads to a synergistic effect, culminating in the potent suppression of angiogenesis. A key downstream consequence of this dual inhibition is the reduction of VEGF production.[4]

Signaling Pathway









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. medchemexpress.com [medchemexpress.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Synthesis and Biological Evaluation of a c(RGDyK) Peptide Conjugate of SRPIN803 -PMC [pmc.ncbi.nlm.nih.gov]
- 4. cancer-research-network.com [cancer-research-network.com]
- To cite this document: BenchChem. [SRPIN803: A Dual Inhibitor of SRPK1 and CK2 with Anti-Angiogenic Properties]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b610994#what-is-the-function-of-srpin803]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.



Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com